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Compound of Interest

Compound Name: 6-O-Acetylcoriatin

Cat. No.: B15590843

Get Quote

A comprehensive spectroscopic dataset for 6-O-Acetylcoriatin, including Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, is not readily available in

publicly accessible scientific literature. To provide a complete technical guide as requested, a

primary research article detailing the isolation and structural elucidation of this compound

would be required. Such a publication would contain the necessary experimental data and

protocols.

While the specific data for 6-O-Acetylcoriatin could not be located, this guide will serve as a

template, outlining the expected data presentation, experimental methodologies, and the

logical workflow for the spectroscopic analysis of a natural product of this nature.

Data Presentation
Quantitative spectroscopic data is most effectively presented in structured tables for clarity and

comparative analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data
NMR spectroscopy is a cornerstone technique for elucidating the carbon-hydrogen framework

of an organic molecule. For 6-O-Acetylcoriatin, a complete dataset would include ¹H NMR, ¹³C
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NMR, and various 2D NMR experiments.

Table 1: Hypothetical ¹H and ¹³C NMR Data for 6-O-Acetylcoriatin (in CDCl₃)

Position δC (ppm) δH (ppm, mult., J in Hz)

1 Value Value (d, J value)

2 Value Value (dd, J values)

3 Value Value (m)

... ... ...

6 Value Value (d, J value)

OAc-C=O Value -

OAc-CH₃ Value Value (s)

Infrared (IR) Spectroscopy Data
IR spectroscopy is utilized to identify the functional groups present in a molecule based on their

characteristic vibrational frequencies.

Table 2: Hypothetical IR Absorption Data for 6-O-Acetylcoriatin

Wavenumber (cm⁻¹) Intensity Assignment

~3450 Broad O-H stretch (hydroxyl group)

~2950 Strong C-H stretch (aliphatic)

~1735 Strong
C=O stretch (ester, acetyl

group)

~1710 Strong C=O stretch (ketone/lactone)

~1240 Strong
C-O stretch (ester, acetyl

group)
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Mass Spectrometry (MS) Data
MS provides information about the molecular weight and elemental composition of a

compound, as well as its fragmentation pattern, which can aid in structural elucidation.

Table 3: Hypothetical High-Resolution Mass Spectrometry (HRMS) Data for 6-O-Acetylcoriatin

Ion Calculated m/z Found m/z

[M+H]⁺ Calculated Value Observed Value

[M+Na]⁺ Calculated Value Observed Value

Experimental Protocols
Detailed experimental protocols are crucial for the reproducibility of scientific findings.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectra would be acquired on a high-field spectrometer (e.g., 400, 500, or 600 MHz). The

sample would be dissolved in a deuterated solvent, typically chloroform-d (CDCl₃), with

tetramethylsilane (TMS) used as an internal standard. Standard experiments would include ¹H

NMR, ¹³C NMR, Distortionless Enhancement by Polarization Transfer (DEPT), Correlation

Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear

Multiple Bond Correlation (HMBC).

Infrared (IR) Spectroscopy
The IR spectrum would be recorded on a Fourier Transform Infrared (FTIR) spectrometer. The

sample could be prepared as a thin film on a salt plate (e.g., NaCl or KBr) or by Attenuated

Total Reflectance (ATR).

Mass Spectrometry (MS)
High-resolution mass spectra would be obtained using a mass spectrometer equipped with an

electrospray ionization (ESI) source, typically coupled to a time-of-flight (TOF) or Orbitrap mass

analyzer.
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Mandatory Visualization
Diagrams created using Graphviz are essential for visualizing workflows and relationships.
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Click to download full resolution via product page

Caption: General workflow for the isolation and structural elucidation of a natural product.

To obtain the specific spectroscopic data for 6-O-Acetylcoriatin, it is recommended to search

for a primary research article that reports its isolation from a natural source, as this would be

the most likely publication to contain the complete characterization data. Without this

foundational data, a comprehensive technical guide cannot be fully realized.

To cite this document: BenchChem. [Spectroscopic Analysis of 6-O-Acetylcoriatin: A
Methodological Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15590843/docs#spectroscopic-analysis-of-6-o-
acetylcoriatin-a-methodological-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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